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Compound of Interest

Compound Name: 6-Hydroxyquinazolin-4(3H)-one

Cat. No.: B096356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Potential Hazards
While specific hazard data for 6-Hydroxyquinazolin-4(3H)-one is limited, related

quinazolinone compounds are known to cause skin irritation, serious eye irritation, and

respiratory irritation, and may be harmful if swallowed.[1][2][3] Therefore, it is crucial to handle

6-Hydroxyquinazolin-4(3H)-one with the assumption that it possesses similar hazardous

properties. All operations should be conducted in a manner that minimizes the risk of exposure

through inhalation, skin contact, eye contact, or ingestion.

Key Physicochemical and Hazard Information Summary
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Property Value/Information Source

Molecular Formula C₈H₆N₂O₂ [4]

Molecular Weight 162.15 g/mol
Inferred from related

compounds

Appearance Solid (presumed)
General knowledge of similar

compounds

Known Hazards of Related

Compounds

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation

[1][2][3]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC.

[4]

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure to 6-Hydroxyquinazolin-
4(3H)-one. The following equipment must be worn at all times when handling this compound.

Eye and Face Protection: Wear tightly fitting safety goggles that provide a complete seal

around the eyes.[5] In situations with a risk of splashing, a face shield must be used in

addition to goggles.[6]

Skin Protection:

Gloves: Wear two pairs of powder-free nitrile gloves that meet the ASTM D6978 standard.

[7][8] The inner glove should be tucked under the cuff of the lab coat, and the outer glove

should go over the cuff.[7] Gloves must be inspected for tears or perforations before each

use and changed regularly or immediately if contaminated.[6][9]
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Laboratory Coat: A disposable, low-permeability, solid-front gown with long sleeves and

tight-fitting cuffs is required.[7][8] Standard cloth lab coats are not sufficient.

Respiratory Protection: All handling of solid 6-Hydroxyquinazolin-4(3H)-one that may

generate dust must be conducted in a certified chemical fume hood to prevent inhalation.[6]

If a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate

filter should be used.[4][6]

Operational Plan: A Step-by-Step Handling Protocol
A systematic approach to handling is crucial for minimizing exposure and ensuring a safe

laboratory environment.

Workflow for Safe Handling of 6-Hydroxyquinazolin-4(3H)-one

Preparation Handling (in Fume Hood) Cleanup & Disposal

1. Designate & Prepare
Work Area

2. Verify Safety Equipment
(Eyewash, Shower) 3. Don Full PPE 4. Weigh & Transfer

Compound
5. Prepare Solution

(if applicable) 6. Conduct Reaction 7. Decontaminate
Surfaces & Glassware

8. Segregate & Label
Waste 9. Doff PPE Correctly 10. Wash Hands

Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 6-Hydroxyquinazolin-4(3H)-one.

Detailed Steps:

Preparation:

Designate a specific, uncluttered area for handling the compound, preferably within a

chemical fume hood.[6]

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

Don all required PPE as described in the section above before entering the designated

handling area.
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Weighing and Transfer:

Perform all weighing and transferring of the solid compound within a chemical fume hood

to minimize the generation and inhalation of dust particles.[6]

Use non-sparking tools to prevent ignition from electrostatic discharge.[5]

Dissolution and Reaction:

If preparing a solution, add the solid 6-Hydroxyquinazolin-4(3H)-one to the solvent

slowly to prevent splashing.[6]

Carry out all reactions in a well-ventilated area, with a chemical fume hood being the

preferred location.[6]

Post-Handling Decontamination:

After use, thoroughly decontaminate all surfaces and equipment that may have come into

contact with the chemical.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work and removing PPE.[6]

Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is critical.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[6][10] Seek immediate medical

attention.[6]

Skin Contact: Immediately flush the affected area with plenty of water.[6] Remove all

contaminated clothing and shoes.[6] Wash the skin with soap and water.[4][10] If irritation

develops or persists, seek medical attention.

Inhalation: Move the affected person to an area with fresh air.[4] If breathing is difficult,

provide oxygen. If the person is not breathing, administer artificial respiration.[6] Seek

immediate medical attention.[6]
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Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water.[4] Never give anything by

mouth to an unconscious person.[4] Seek immediate medical attention.[6]

Disposal Plan
Proper disposal of 6-Hydroxyquinazolin-4(3H)-one and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: All waste containing 6-Hydroxyquinazolin-4(3H)-one, including surplus

and non-recyclable solutions, must be collected in a clearly labeled, sealed container.[6][10]

Waste Segregation: Do not mix this waste stream with other types of chemical waste unless

their compatibility has been confirmed.[6]

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material.[4][10] Disposal may involve incineration in a chemical incinerator equipped with an

afterburner and scrubber.[4][9]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with applicable laws and good laboratory practices.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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